Cas no 2248319-74-4 (rac-(3aR,7aS)-hexahydro-1,3dioxolo4,5-d1,2oxazin-2-one hydrochloride, cis)

• Product Name: rac-(3aR,7aS)-hexahydro-1,3dioxolo4,5-d1,2oxazin-2-one hydrochloride, cis
• CAS No: 2248319-74-4
• MF: C₅H₈ClNO₄
• MW: 181.574320793152
• CID: 6444045
• PubChem ID: 138049936
• Update Time: 2025-11-01

rac-(3aR,7aS)-hexahydro-1,3dioxolo4,5-d1,2oxazin-2-one hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aS)-hexahydro-1,3dioxolo4,5-d1,2oxazin-2-one hydrochloride, cis
• Z3214534540
• EN300-1718421
• (3As,7aR)-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]oxazin-2-one;hydrochloride
• rac-(3aR,7aS)-hexahydro-[1,3]dioxolo[4,5-d][1,2]oxazin-2-one hydrochloride
• 2248319-74-4

• Inchi： 1S/C5H7NO4.ClH/c7-5-9-3-1-6-8-2-4(3)10-5;/h3-4,6H,1-2H2;1H/t3-,4+;/m1./s1
• InChI Key： RBZTYSFBQMOXGY-HJXLNUONSA-N
• SMILES： Cl.O1C(=O)O[C@H]2CONC[C@@H]12

Computed Properties

• Exact Mass: 181.0141854g/mol
• Monoisotopic Mass: 181.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Additional information on rac-(3aR,7aS)-hexahydro-1,3dioxolo4,5-d1,2oxazin-2-one hydrochloride, cis

Introduction to Rac-(3aR,7aS)-hexahydro-1,3-dioxolo[4,5-d]1,2-oxazin-2-one hydrochloride, CAS No. 2248319-74-4

Rac-(3aR,7aS)-hexahydro-1,3-dioxolo[4,5-d]1,2-oxazin-2-one hydrochloride is a compound of significant interest in the field of chemical and biomedical research. This compound, identified by its CAS number 2248319-74-4, has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The intricate molecular framework of this compound, characterized by its dioxolo[4,5-d]1,2-oxazine core, makes it a promising candidate for further investigation in various therapeutic areas.

The stereochemistry of Rac-(3aR,7aS)-hexahydro-1,3-dioxolo[4,5-d]1,2-oxazin-2-one hydrochloride is a critical aspect that influences its biological activity. The presence of the (3aR) and (7aS) configurations suggests a specific spatial arrangement of atoms that can interact with biological targets in a highly selective manner. This stereochemical specificity is often a key factor in the design of drugs that aim to modulate biological pathways with high precision.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The dioxolo[4,5-d]1,2-oxazine scaffold is one such heterocycle that has shown promise in various pharmacological studies. This scaffold is known for its ability to engage with multiple biological targets, making it a versatile platform for drug discovery. The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are crucial factors for its potential use in pharmaceutical formulations.

The synthesis of Rac-(3aR,7aS)-hexahydro-1,3-dioxolo[4,5-d]1,2-oxazin-2-one hydrochloride involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The process typically begins with the formation of the dioxolo[4,5-d]1,2-oxazine ring system through cyclization reactions. Subsequent steps involve the introduction of the hexahydro moiety and the hydrochloride salt formation. Each step must be meticulously monitored to ensure high yield and purity.

The biological activity of this compound has been explored in several preclinical studies. Researchers have been particularly interested in its potential as an inhibitor of various enzymes and receptors involved in metabolic and inflammatory pathways. Preliminary findings suggest that Rac-(3aR,7aS)-hexahydro-1,3-dioxolo[4,5-d]1,2-oxazin-2-one hydrochloride may have therapeutic potential in conditions such as diabetes mellitus and inflammatory disorders. These studies have laid the groundwork for further clinical investigations to validate these findings.

The structural features of this compound also make it an attractive candidate for computational studies aimed at understanding its interactions with biological targets at the molecular level. Advanced computational techniques such as molecular docking and molecular dynamics simulations can provide valuable insights into how this compound binds to its intended targets. These insights can guide the optimization of the compound's structure to enhance its binding affinity and selectivity.

In conclusion, Rac-(3aR,7aS)-hexahydro-1,3-dioxolo[4,5-d]1,2-oxazin-2-one hydrochloride represents a significant advancement in the field of chemical and biomedical research. Its unique structural properties and potential therapeutic applications make it a compound of great interest. Further research is warranted to fully explore its capabilities and to develop novel pharmaceutical agents based on this promising scaffold.